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An In-depth Technical Guide to Propanoyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propanoyl bromide, also known by its common name propionyl bromide and IUPAC name
Propanoyl bromide, is a highly reactive acyl halide.[1][2] With the chemical formula CsHsBrO, it
serves as a crucial reagent and intermediate in organic synthesis.[1] Its primary utility lies in its
function as a potent acylating agent, enabling the introduction of the propanoyl (or propionyl)
group into a wide range of molecules.[1][3] This capability makes it an indispensable tool in the
synthesis of complex organic compounds, particularly within the pharmaceutical and
agrochemical industries for the manufacturing of active pharmaceutical ingredients (APIs),
herbicides, insecticides, and fungicides.[3][4][5] This document provides a comprehensive
overview of its chemical properties, synthesis, reactivity, applications, and safety protocols.

Chemical Identity and Properties

Propanoyl bromide is a colorless to pale yellow or brown liquid characterized by a sharp,
pungent odor.[1][6] It is highly reactive, especially towards nucleophiles, and is known to fume
in moist air due to rapid hydrolysis into propanoic acid and hydrobromic acid.[1][6]

Table 1: Physicochemical Properties of Propanoyl Bromide
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Property Value Reference(s)

IUPAC Name Propanoyl bromide [21[7]
Propionyl bromide, Propionic

Synonyms ) ) [1][5116]
acid bromide

CAS Number 598-22-1 [2][6]

Molecular Formula CsHsBrO [1112]

Molecular Weight 136.98 g/mol [1][2][8]
Colorless to light yellow/brown

Appearance o [1][61[9]
liquid

Odor Pungent [1114]

Density 1.521 g/mL at 25 °C [9]

Boiling Point 103-104 °C at 760 mmHg [9][10]

Melting Point -40 °C [5][11]

Flash Point 52 °C (126 °F) [9][10]

B Soluble in ether; reacts with
Solubility [6][9]

water and alcohol

Synthesis of Propanoyl Bromide

Propanoyl bromide is typically synthesized by the bromination of propionic acid. Common

brominating agents include phosphorus tribromide (PBrs) and thionyl bromide (SOBr2).[6] An

alternative industrial method utilizes the direct reaction of propionic acid with bromine in the

presence of a catalyst.

Experimental Protocol: Synthesis from Propionic Acid

and Bromine

The following protocol is adapted from a patented method for the preparation of propanoyl

bromide.[12]
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Materials:

Propionic acid

Bromine

Red phosphorus (catalyst)

A low-boiling halogenated alkane solvent (e.g., 1,2-dichloroethane)

Reaction vessel equipped with a stirrer, dropping funnel, and reflux condenser

Procedure:

o Charge the reaction vessel with propionic acid, the halogenated alkane solvent, and the red
phosphorus catalyst. The molar ratio of propionic acid to bromine should be approximately
(1.2-1.5) : (1.0-1.3).[12]

o While stirring, heat the mixture to 80-90 °C.[12]

e Slowly add bromine to the reaction mixture via the dropping funnel.

e Once the addition is complete, maintain the reaction under reflux for 10-12 hours.[12]

 After the reflux period, increase the temperature to 92-97 °C to distill off and collect the
solvent.[12]

o Continue heating and increase the temperature to 103-105 °C to distill and collect the final
product, a pale yellow or colorless liquid, which is propanoyl bromide.[12]
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Caption: Workflow for the synthesis of propanoyl bromide.
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Chemical Reactivity and Applications

The high reactivity of the acyl bromide group makes propanoyl bromide an excellent acylating
agent. It readily participates in nucleophilic acyl substitution reactions.

Acylation Reactions

Propanoyl bromide is widely used to introduce the propanoyl group into molecules containing
nucleophilic functional groups, such as alcohols (forming esters) and amines (forming amides).
[1][6] This reaction is fundamental to modifying the structure and function of molecules in drug
development and materials science.[3]

General Reaction with a Nucleophile (e.g., an Alcohol): Propanoyl bromide reacts with an
alcohol (R'-OH) to yield an ester (propanate) and hydrogen bromide (HBr).

Reactants

Propanoyl Bromide

Nucleophilic Acyl

Substitution
\Products
Nucleophile Acylated Product
(e.g., R-OH, R'-NH>) (e.g., Ester, Amide)

Hydrogen Bromide
(HBr)

Click to download full resolution via product page
Caption: General acylation reaction using propanoyl bromide.

This reactivity is harnessed by researchers and drug development professionals to build
complex molecular architectures required for biologically active compounds.[4][11]
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Safety and Handling

Propanoyl bromide is a hazardous chemical that requires strict safety protocols. Its high

reactivity, flammability, and corrosiveness pose significant risks if not handled properly.[6][13]

Tahle 2 Hazard Summary and Safpty Precautions

GHS

Precautionary

Hazard Class Description ) Reference(s)
Pictogram(s) Measures
Flammable liquid Keep away from
and vapor. heat, sparks,
Flammable Explosive open flames, and
Liquid vapor/air é hot surfaces. SRS
mixtures are Use explosion-
possible. proof equipment.
Wear protective
Causes severe gloves, clothing,
skin burns and and eye/face
Corrosive eye damage. corrosive protection. Use [2][13][14]
Corrosive to the in a well-
respiratory tract. ventilated area or
fume hood.
Store in a dry,
Reacts violently cool place in a
with water, tightly sealed
Water Reactive liberating toxic corrosive. @ container under ONL0][14]

and corrosive
hydrogen
bromide gas.

inert gas (e.qg.,
nitrogen). Avoid
contact with

moisture.

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[8]
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o Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty
of water. Seek immediate medical attention.[8][14]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[8][10]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician
immediately.[8]

Due to its hazardous nature, all work with propanoyl bromide should be conducted by trained
personnel in a controlled laboratory environment with appropriate safety equipment readily
available.[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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